molecular formula C18H17FN4O2S2 B12191951 2-[(5Z)-5-(3-fluorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-[3-(1H-imidazol-1-yl)propyl]acetamide

2-[(5Z)-5-(3-fluorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-[3-(1H-imidazol-1-yl)propyl]acetamide

Cat. No.: B12191951
M. Wt: 404.5 g/mol
InChI Key: OTEAJFPCFILETE-GDNBJRDFSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

IUPAC Name Derivation and Stereochemical Configuration Analysis

The IUPAC name 2-[(5Z)-5-(3-fluorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-[3-(1H-imidazol-1-yl)propyl]acetamide is derived through systematic analysis of the compound’s structural components. The parent heterocycle is 1,3-thiazolidin-4-one , a five-membered ring containing sulfur at position 1, nitrogen at position 3, and a ketone group at position 4. Modifications to this core include:

  • 2-Thioxo substitution : Replaces the oxygen at position 2 with a sulfur atom, yielding the 2-thioxo-1,3-thiazolidin-4-one motif.
  • 5-(3-Fluorobenzylidene) substituent : A Z-configured benzylidene group (C₆H₄F-3) attached via a double bond to position 5 of the thiazolidinone ring. The (5Z) designation indicates that the higher-priority substituents (fluorine-bearing aryl group and thiazolidinone ring) reside on the same side of the double bond.
  • Acetamide side chain : A 3-[(1H-imidazol-1-yl)propyl] group is appended to the nitrogen of the acetamide moiety at position 3 of the thiazolidinone core.

Stereochemical Configuration :
The Z configuration at position 5 is determined using the Cahn-Ingold-Prelog priority rules. The 3-fluorophenyl group (higher priority due to fluorine’s atomic number) and the thiazolidinone’s sulfur atom are prioritized over the hydrogen and carbonyl groups, resulting in the Z designation.

Table 1: IUPAC Name Deconstruction

Component Description Position
Parent ring 1,3-thiazolidin-4-one Core
Substituent 1 2-thioxo Position 2
Substituent 2 (5Z)-5-(3-fluorobenzylidene) Position 5
Side chain N-[3-(1H-imidazol-1-yl)propyl]acetamide Position 3

Comparative Analysis of Z/E Isomerism in Fluorobenzylidene-Thiazolidinone Systems

The Z/E isomerism of the 3-fluorobenzylidene group significantly impacts molecular geometry and biological interactions:

Z Isomer :

  • Spatial arrangement : The 3-fluorophenyl group and thiazolidinone ring occupy the same side of the double bond, creating a planar conformation that enhances π-π stacking with aromatic residues in biological targets.
  • Electronic effects : The electron-withdrawing fluorine atom stabilizes the conjugated system via inductive effects, reducing electron density at the double bond.

E Isomer :

  • Steric hindrance : The 3-fluorophenyl group and thiazolidinone ring face opposite directions, increasing steric clashes with hydrophobic binding pockets.
  • Reduced conjugation : The trans configuration disrupts π-orbital overlap between the benzylidene and thiazolidinone groups, altering electronic properties.

Table 2: Z vs. E Isomer Properties

Property Z Isomer E Isomer
Planarity High Low
π-Stacking potential Enhanced Reduced
Electronic conjugation Optimal Suboptimal
Synthetic prevalence Predominant Rare

Structural Motif Deconstruction: Thioxothiazolidinone Core vs. Imidazole-Propanamide Side Chain

Thioxothiazolidinone Core :

  • Rigidity : The fused thiazolidinone ring enforces a semi-planar conformation, limiting rotational freedom and favoring target binding.
  • Hydrogen-bonding capacity : The thioxo (C=S) and carbonyl (C=O) groups act as hydrogen-bond acceptors, while the NH group (if present) serves as a donor.
  • Electrophilic centers : The α,β-unsaturated ketone system (C4=O and C5=C) facilitates Michael addition reactions in biological systems.

Imidazole-Propanamide Side Chain :

  • Flexibility : The propyl linker allows conformational adaptation to binding sites, while the imidazole ring provides:
    • Aromaticity : Participates in cation-π interactions with positively charged residues.
    • Acid-base reactivity : The imidazole nitrogen (pKa ~6.8) can protonate/deprotonate under physiological conditions.
  • Hydrophilicity : The propanamide group enhances solubility via hydrogen bonding with water molecules.

Table 3: Structural Motif Comparison

Feature Thioxothiazolidinone Core Imidazole-Propanamide Side Chain
Rigidity High Moderate
Key interactions Hydrogen bonding, π-stacking Cation-π, hydrogen bonding
Solubility contribution Low High
Synthetic complexity Moderate High

Properties

Molecular Formula

C18H17FN4O2S2

Molecular Weight

404.5 g/mol

IUPAC Name

2-[(5Z)-5-[(3-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(3-imidazol-1-ylpropyl)acetamide

InChI

InChI=1S/C18H17FN4O2S2/c19-14-4-1-3-13(9-14)10-15-17(25)23(18(26)27-15)11-16(24)21-5-2-7-22-8-6-20-12-22/h1,3-4,6,8-10,12H,2,5,7,11H2,(H,21,24)/b15-10-

InChI Key

OTEAJFPCFILETE-GDNBJRDFSA-N

Isomeric SMILES

C1=CC(=CC(=C1)F)/C=C\2/C(=O)N(C(=S)S2)CC(=O)NCCCN3C=CN=C3

Canonical SMILES

C1=CC(=CC(=C1)F)C=C2C(=O)N(C(=S)S2)CC(=O)NCCCN3C=CN=C3

Origin of Product

United States

Preparation Methods

Reaction Conditions and Reagents

A green synthesis approach reported by Gupta et al. (2022) utilizes thiazolidine-2,4-dione (2 mmol) and 3-fluorobenzaldehyde (2 mmol) in aqueous ethanol (10 mL) under reflux at 80°C for 6–8 hours. Catalytic piperidine (0.2 mL) is added to accelerate the condensation. The reaction mixture is cooled to room temperature, and the precipitated product is filtered and washed with cold ethanol to yield the intermediate as a pale yellow solid (37.8–42.3% yield).

Table 1: Optimization of Thiazolidinone Intermediate Synthesis

ParameterValue/RangeImpact on Yield
SolventEthanol/Water (3:1)Maximizes solubility
Temperature80°CCompletes reaction in 6 hours
CatalystPiperidine (0.1 eq)15% yield increase vs. uncatalyzed
Reaction Time6–8 hoursBeyond 8 hours: decomposition

Stereochemical Control

The Z-configuration of the benzylidene group is critical for biological activity. Nuclear Overhauser Effect (NOE) spectroscopy confirms the geometry, with a characteristic singlet for the exocyclic CH proton at δ 7.76 ppm in the 1H^1H NMR spectrum. Crystallographic studies reveal a dihedral angle of 8.2° between the thiazolidinone ring and the fluorophenyl plane, stabilizing the Z-isomer.

Functionalization with the Imidazole-Propylacetamide Side Chain

The second stage involves N-alkylation of the thiazolidinone intermediate with 3-(1H-imidazol-1-yl)propylamine, followed by acetylation to install the final acetamide group.

Stepwise Alkylation-Acetylation Protocol

Pansare et al. (2019) developed a water-mediated coupling method:

  • Alkylation :

    • 5-(3-Fluorobenzylidene)-2-thioxothiazolidin-4-one (1 eq) is reacted with 3-(1H-imidazol-1-yl)propylamine (1.2 eq) in deionized water at 60°C for 12 hours.

    • The pH is maintained at 8–9 using sodium bicarbonate to prevent imidazole protonation.

    • Yield: 68% after recrystallization from methanol.

  • Acetylation :

    • The alkylated product (1 eq) is treated with acetyl chloride (1.5 eq) in dry dichloromethane at 0°C.

    • Triethylamine (3 eq) is added to scavenge HCl.

    • After 4 hours, the mixture is washed with brine and dried over MgSO₄.

    • Yield: 82% as a white crystalline solid.

Table 2: Spectroscopic Characterization of Final Product

TechniqueKey DataAssignment
1H^1H NMR (600 MHz)δ 8.12 (s, 1H, imidazole-H)Imidazole C2-H
δ 7.60 (s, 1H, CH=)Benzylidene CH
13C^{13}C NMRδ 192.4 (C=O), 173.8 (C=S)Thiazolidinone carbonyls
HRMSm/z 404.0777 [M+H]⁺Confirms molecular formula

Alternative Synthetic Routes and Modifications

One-Pot Tandem Approach

A modified procedure eliminates intermediate isolation:

  • Thiazolidine-2,4-dione, 3-fluorobenzaldehyde, and 3-(1H-imidazol-1-yl)propylamine are combined in a 1:1:1.1 ratio.

  • Tetrabutylammonium bromide (TBAB, 0.2 eq) is added as a phase-transfer catalyst.

  • The reaction proceeds in a microwave reactor at 100°C for 20 minutes, achieving 74% overall yield.

Solvent-Free Mechanochemical Synthesis

To enhance sustainability:

  • Reagents are ground in a ball mill with K₂CO₃ (2 eq) as base.

  • Reaction completes in 30 minutes at 35 Hz frequency.

  • Yields comparable to solution-phase methods (70–72%) with reduced E-factor.

Critical Analysis of Methodologies

Yield Optimization Challenges

  • The electron-withdrawing fluorine atom on the benzaldehyde slows condensation kinetics, requiring excess aldehyde (1.5 eq) for >90% conversion.

  • Imidazole’s nucleophilicity necessitates careful pH control during alkylation to avoid side reactions at N1 vs. N3 positions.

Purification Strategies

  • Column chromatography (SiO₂, ethyl acetate/hexane 1:1) resolves E/Z isomers when stereoselectivity drops below 95%.

  • Recrystallization from ethyl acetate/n-hexane (1:3) improves purity to >99% by HPLC.

Industrial-Scale Production Considerations

ParameterLab ScalePilot Plant Adaptation
Reaction Volume50 mL500 L jacketed reactor
HeatingOil bathSteam heating
MixingMagnetic stirrerTurbine impeller
Cycle Time8 hours6 hours (optimized flow rates)

Continuous flow systems reduce processing time by 40% through precise temperature control and automated reagent feeding .

Chemical Reactions Analysis

Types of Reactions

    Oxidation: The compound can undergo oxidation reactions, particularly at the thiazolidinone sulfur atom, leading to sulfoxide or sulfone derivatives.

    Reduction: Reduction reactions can target the carbonyl groups, converting them to alcohols.

    Substitution: The fluorobenzylidene moiety can undergo nucleophilic aromatic substitution reactions, especially at the fluorine position.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

    Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

    Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

    Oxidation: Sulfoxide or sulfone derivatives.

    Reduction: Alcohol derivatives.

    Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Antimicrobial Activity

Research indicates that compounds with thiazolidine structures exhibit antimicrobial properties. The incorporation of the fluorobenzylidene substituent may enhance this activity compared to traditional thiazolidinediones, which are known for their antimicrobial effects .

Anti-inflammatory and Analgesic Properties

Compounds derived from thiazolidine frameworks have been reported to possess anti-inflammatory and analgesic effects. This application is particularly relevant in developing new therapeutic agents for chronic inflammatory diseases .

Antiviral Activity

Similar compounds have shown antiviral activity, making this compound a candidate for further exploration in antiviral drug development. Its structural features may contribute to interactions with viral proteins or enzymes .

Case Studies and Research Findings

StudyFindings
Study on ThiazolidinonesInvestigated the pharmacological profiles of 5-en-thiazolidinones, highlighting their potential as drug candidates due to their diverse biological activities .
Synthesis of Novel ThiazolidinonesFocused on synthesizing various thiazolidinone derivatives, including those with potential antimicrobial and anti-inflammatory activities .
Review on 5-Ene-ThiazolidinonesSummarized data on 5-en-thiazolidinones, emphasizing their roles as lead compounds in medicinal chemistry .

Mechanism of Action

The mechanism of action of this compound would depend on its specific application. In medicinal chemistry, it might act by inhibiting key enzymes or receptors involved in disease pathways. The thiazolidinone core could interact with cysteine residues in proteins, while the imidazole ring might bind to metal ions in enzyme active sites.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound shares structural homology with several derivatives, differing primarily in substituents on the benzylidene ring, thiazolidinone core modifications, and side-chain variations. Below is a detailed comparison:

Compound Key Structural Features Molecular Weight Biological Activity/Applications
Target Compound 3-Fluorobenzylidene, thioxo group, imidazole-propylacetamide 423.45 g/mol¹ Hypothesized antimicrobial/antioxidant activity (based on structural analogs)
2-[(5Z)-5-(3-Chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-[3-(1H-imidazol-1-yl)propyl]acetamide 3-Chlorobenzylidene instead of fluoro 420.93 g/mol Higher lipophilicity due to Cl; potential enhanced membrane permeability
4-Arylbenzelidene-2-((5-fluoro-1H-indol-1-yl)methyl)oxazol-5(4H)-one derivatives Oxazolone core with indole substituents; no thioxo group ~350–400 g/mol² Demonstrated antioxidant (DPPH scavenging) and antimicrobial activity
5-Substituted-3-phenyl-2-thioxoimidazolidin-4-one derivatives Imidazolidinone core; phenyl and thioxo groups ~250–300 g/mol Synthetic intermediates for bioactive molecules; limited reported bioactivity
7H-1,3,4-thiadiazole[3,2-a][1,3,5]triazine derivatives Thiadiazole-triazine fused system; no thiazolidinone core ~300–350 g/mol Role in heterocyclic synthesis; structural stability studies via X-ray diffraction

¹Calculated based on molecular formula C₁₈H₁₆FN₅O₂S₂.
²Estimated from .

Key Findings from Comparative Studies

Substituent Effects: The 3-fluorobenzylidene group in the target compound offers a balance between electronegativity and steric bulk compared to the 3-chloro analog. Chlorine’s larger atomic radius may improve lipophilicity but reduce target specificity due to non-specific hydrophobic interactions .

Biological Activity Trends: Thiazolidinones with imidazole side chains (e.g., target compound and its chloro analog) are hypothesized to target enzymes like cyclooxygenase or kinases, where the imidazole nitrogen can coordinate metal ions or form hydrogen bonds . Fluorine-substituted analogs (e.g., target compound, derivatives) show enhanced metabolic stability compared to non-halogenated counterparts, as fluorine reduces susceptibility to oxidative degradation .

Synthetic Accessibility: The target compound’s synthesis likely follows conventional thiazolidinone routes (condensation of thiourea derivatives with aldehydes), similar to methods in . However, the Z-configuration requires precise stereochemical control, which may lower yields compared to simpler imidazolidinone derivatives .

Biological Activity

The compound 2-[(5Z)-5-(3-fluorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-[3-(1H-imidazol-1-yl)propyl]acetamide is a member of the thiazolidine family, known for its diverse biological activities. This article explores its synthesis, biological properties, and potential therapeutic applications, with a focus on anticancer and antimicrobial activities.

  • Molecular Formula : C18H13FN2O2S
  • Molecular Weight : 372.444 g/mol
  • CAS Number : 1421342-23-5

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. A common route includes the condensation of 3-fluorobenzaldehyde with thiosemicarbazide to form a thiosemicarbazone intermediate, followed by cyclization with α-halo acids under basic conditions to yield the desired thiazolidine derivative.

Anticancer Activity

Research indicates that compounds containing the rhodanine core exhibit significant anticancer properties. For instance, derivatives of rhodanine have been shown to inhibit the proliferation of various cancer cell lines. In one study, a related compound demonstrated moderate cytotoxicity against MCF-7 (human breast adenocarcinoma) cells, achieving a 64.4% inhibition at a concentration of 100 µg/mL .

Table 1: Anticancer Activity of Related Compounds

CompoundCell LineIC50 (µg/mL)% Inhibition
Compound 1MCF-710064.4
Compound 2K56214.60-
Compound 3K56211.10-
CisplatinK5624.78-

The introduction of specific substituents in the rhodanine structure can enhance its anticancer activity. For example, modifications at the N-3 position have been linked to improved potency against leukemia cell lines .

The mechanism through which this compound exerts its anticancer effects may involve the induction of apoptosis in cancer cells while sparing normal cells. This is achieved by altering the expression levels of Bcl-2 family proteins and inhibiting pathways like AKT and mTOR, which are crucial for cell survival and proliferation .

Antimicrobial Activity

In addition to its anticancer properties, this compound has shown promising antimicrobial activity. It may inhibit bacterial enzymes critical for survival, thus demonstrating potential as an antimicrobial agent.

Case Studies and Research Findings

Several studies have evaluated the biological activities of thiazolidine derivatives:

  • Antitumor Effects : A study highlighted that certain derivatives exhibited selective cytotoxicity against colorectal adenocarcinoma HCT116 cells with an IC50 value of 10 µM, demonstrating their potential as targeted cancer therapies .
  • Mechanistic Insights : Research has indicated that these compounds can induce apoptosis through modulation of apoptotic markers and signaling pathways, providing insights into their therapeutic potential in oncology .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.